Pde7A-IN-1

• Molecular Formula: C25H26ClN5O2
• Molecular Weight: 464.0 g/mol
• InChI: InChI=1S/C25H26ClN5O2/c1-2-31-24(33)21(26)22(17-8-9-17)29-25(31)28-19-12-13-30(15-19)23(32)20-11-10-18(14-27-20)16-6-4-3-5-7-16/h3-7,10-11,14,17,19H,2,8-9,12-13,15H2,1H3,(H,28,29)/t19-/m1/s1
• InChIKey: HHARCTVDZIAPSF-LJQANCHMSA-N

Pde7A-IN-1: High-Selectivity PDE7A Inhibitor

Pde7A-IN-1, also known as Compound 26, is a synthetic, small-molecule inhibitor of phosphodiesterase 7A (PDE7A). It is characterized as an orally active agent with high potency and isozyme selectivity [1]. Its molecular formula is C25H26ClN5O2, with a molecular weight of 463.96 g/mol . The compound was developed as a chemical probe to investigate PDE7A-dependent signaling pathways, with a key application in the study of bone metabolism .

PDE7A pathway inhibition studies (cAMP signaling)

Enables PDE7A/B isoform-specific research design

Reported bone metabolism endpoint context (in vivo mouse model)

• [1] Kondo K, et al. Discovery of a Phosphodiesterase 7A Inhibitor of High Isozyme Selectivity Exhibiting In Vivo Anti-Osteoporotic Effects. ACS Med Chem Lett. 2024 Dec 27;16(1):167-173. View Source

Pde7A-IN-1: Isozyme Selectivity Advantage

Generic substitution of Pde7A-IN-1 with other PDE7A inhibitors like BRL-50481 or ASB16165 is not scientifically valid due to critical differences in potency, isozyme selectivity, and resulting biological activity. Pde7A-IN-1 demonstrates nanomolar potency (IC50 3.7 nM) [1] and a 54-fold selectivity over the closely related PDE7B isozyme , a profile not shared by earlier, less selective inhibitors [2]. This unique selectivity profile is essential for its specific role in inhibiting sclerostin to improve bone mineral density in vivo, an effect that is not reliably predicted by or interchangeable with other compounds in the PDE7 inhibitor class [1].

Risk domain

Pde7A-IN-1

Generic PDE7 inhibitor (e.g., BRL-50481)

Isozyme selectivity

PDE7A-selective profile; limits dual PDE7B inhibition

Pan-PDE7 activity may confound PDE7A-specific interpretation

Off-target profile

Weak PDE4D inhibition reduces crosstalk risk

Significant PDE4 activity can interfere with neuroinflammation readouts

In vivo model evidence

Reported bone metabolism endpoint (oral, mouse)

Lack of bone metabolism PD data for pan-inhibitors; model transfer uncertain

• [1] Kondo K, et al. Discovery of a Phosphodiesterase 7A Inhibitor of High Isozyme Selectivity Exhibiting In Vivo Anti-Osteoporotic Effects. ACS Med Chem Lett. 2024 Dec 27;16(1):167-173. View Source
• [2] Smith SJ, et al. BRL-50481 is a selective inhibitor of phosphodiesterase 7 (PDE7). (Data from InvivoChem). View Source

Pde7A-IN-1 Performance: Selectivity, Potency & In Vivo

Superior Isozyme Selectivity Against PDE7B

Pde7A-IN-1 demonstrates significantly higher potency against the PDE7A enzyme compared to the widely used reference inhibitor BRL-50481 and the clinical candidate ASB16165. This data positions Pde7A-IN-1 as a superior tool for experiments requiring complete target engagement at low concentrations .

PDE7A vs PDE7B selectivity

Head-to-head

IC50 3.7 nM; 54-fold over PDE7B

Supports PDE7A isoform-specific pathway interpretation

Cell-free enzymatic assay; verify in cellular context

Evidence Dimension	Inhibitory Concentration (IC50) against recombinant human PDE7A
Target Compound Data	IC50 = 3.7 nM
Comparator Or Baseline	BRL-50481: IC50 = 150 nM; ASB16165: IC50 = 15 nM
Quantified Difference	Pde7A-IN-1 is 41-fold more potent than BRL-50481 and 4-fold more potent than ASB16165.
Conditions	Biochemical enzyme inhibition assay using recombinant human PDE7A [1][2].

Why This Matters

Superior potency allows for lower effective doses in vitro and in vivo, reducing the potential for off-target effects and compound precipitation, which is critical for reliable experimental outcomes.

• [1] InvivoChem. BRL-50481 Product Datasheet. View Source
• [2] Kadoshima-Yamaoka K, et al. ASB16165, a novel inhibitor for phosphodiesterase 7A (PDE7A). Immunol Lett. 2009;122(2):193-7. View Source

Minimal PDE4D Off-Target Activity

A key differentiator for Pde7A-IN-1 is its high selectivity for PDE7A over PDE7B, a closely related isozyme. This is a significant advancement over earlier compounds that were developed as dual PDE7A/7B inhibitors [1]. This selectivity allows for the specific interrogation of PDE7A-dependent signaling pathways without confounding effects from PDE7B inhibition .

PDE4D off-target activity

Cross-study comparable

IC50 1.6 µM (>400-fold vs PDE7A)

Minimizes PDE4 pathway interference in neuroinflammation models

Comparator BRL-50481 shows higher PDE4 activity

Evidence Dimension	Selectivity ratio (IC50 PDE7B / IC50 PDE7A)
Target Compound Data	IC50 PDE7A = 3.7 nM; Selectivity over PDE7B = 54-fold
Comparator Or Baseline	The parent compound from which Pde7A-IN-1 was derived, characterized as a 'PDE7A/7B dual inhibitor' [1].
Quantified Difference	Pde7A-IN-1 achieves 54-fold selectivity for PDE7A over PDE7B, whereas the comparator had a dual inhibitory profile.
Conditions	Biochemical enzyme inhibition assays against recombinant PDE7A and PDE7B isozymes .

Why This Matters

High isozyme selectivity is essential for target validation studies and for developing therapeutics with a potentially cleaner safety profile. Procurement of a highly selective tool like Pde7A-IN-1 ensures experimental results are specifically attributable to PDE7A inhibition.

• [1] Kondo K, et al. Discovery of a Phosphodiesterase 7A Inhibitor of High Isozyme Selectivity Exhibiting In Vivo Anti-Osteoporotic Effects. ACS Med Chem Lett. 2024 Dec 27;16(1):167-173. View Source

Oral Bioactivity and In Vivo Efficacy

Pde7A-IN-1 demonstrates a specific functional effect in a cellular context relevant to its primary application: it inhibits sclerostin expression, a key negative regulator of bone formation . This provides a mechanistic link between PDE7A inhibition and its in vivo effects on bone density.

In vivo bone mineral density

Endpoint context

Oral administration increased bone mineral density (mouse)

Bone metabolism model-response endpoint; supports systemic target engagement

Peer-reviewed mouse model data

Evidence Dimension	Cellular activity (ECR5 enhancer activity)
Target Compound Data	Cell IC50 = 0.39 µM
Comparator Or Baseline	None (class-level inference: other PDE7 inhibitors like BRL-50481 have been shown to increase mineralization in osteoblasts, but direct comparative cellular IC50 data are unavailable) [1].
Quantified Difference	N/A
Conditions	Cell-based assay measuring ECR5 enhancer activity in osteoblast lineage cells .

Why This Matters

This cellular activity data confirms target engagement and downstream functional effects in a physiologically relevant system, validating its use for bone metabolism studies.

• [1] DBpedia. BRL-50481 entry. View Source

In Vivo Efficacy: Pde7A-IN-1 Improves Bone Mineral Density in a Disease Model

Pde7A-IN-1 has demonstrated a unique in vivo pharmacological effect that distinguishes it from other PDE7A inhibitors. It is explicitly reported to significantly improve bone mineral density in an animal model, an effect linked to its inhibition of sclerostin [1]. This is a direct, application-specific validation not yet established for many other PDE7A inhibitors [2].

Evidence Dimension	In vivo pharmacological effect
Target Compound Data	Significantly improves bone mineral density by inhibiting sclerostin in an osteoporosis model.
Comparator Or Baseline	Other PDE7 inhibitors (e.g., BRL-50481) have been shown to increase mineralization activity in osteoblasts in vitro, but direct in vivo bone density data are not uniformly established [2].
Quantified Difference	N/A (qualitative effect reported)
Conditions	In vivo mouse model of osteoporosis [1].

Why This Matters

This in vivo proof-of-concept for an anti-osteoporotic effect provides a strong, application-specific rationale for procuring Pde7A-IN-1 over other PDE7A inhibitors for research in bone biology and metabolic disease.

• [1] Kondo K, et al. Discovery of a Phosphodiesterase 7A Inhibitor of High Isozyme Selectivity Exhibiting In Vivo Anti-Osteoporotic Effects. ACS Med Chem Lett. 2024 Dec 27;16(1):167-173. View Source
• [2] DBpedia. BRL-50481 entry. View Source

Pde7A-IN-1 Application Scenarios

cAMP Pathway Isozyme Dissection

Pde7A-IN-1 is the preferred chemical probe for studies requiring unequivocal attribution of a phenotype to PDE7A inhibition rather than to other PDE family members. Its 54-fold selectivity over PDE7B and weak inhibition of PDE4D (IC50 1.6 µM) minimize confounding results from off-target isozyme inhibition, a common issue with less selective tools like dual PDE7A/B inhibitors [1]. This makes it ideal for genetic or pharmacological validation studies in immunology, neuroscience, and other fields where PDE7A's role is being explored [2].

In Vivo Target Validation

For research on bone biology, particularly studies focused on the sclerostin/Wnt signaling axis and its role in osteoporosis, Pde7A-IN-1 is uniquely qualified. Its documented ability to inhibit sclerostin and improve bone mineral density in vivo provides a direct mechanistic and functional link that is not a generic feature of all PDE7A inhibitors [1]. Procuring this specific compound ensures alignment with published in vivo efficacy data, increasing the likelihood of reproducible and translatable results in animal models of bone disease [1].

Avoiding PDE4 Off-Target Effects

With its exceptional biochemical potency (IC50 3.7 nM), Pde7A-IN-1 serves as an ideal positive control and benchmark standard in high-throughput screening assays for identifying novel PDE7A inhibitors [1]. Its activity at low concentrations ensures a robust signal and provides a high bar for comparing new chemical entities in terms of both potency and isozyme selectivity .

Pharmacokinetic/Pharmacodynamic (PK/PD) and Oral Bioavailability Studies

Pde7A-IN-1 is explicitly characterized as an 'orally active' inhibitor [1]. This property makes it a valuable tool compound for in vivo PK/PD studies where oral administration is required, bypassing the need for parenteral injections and allowing for more physiologically relevant chronic dosing paradigms in metabolic disease research .

Application

Selection Property

Validation Focus

PDE7A isoform-specific signaling studies

Isozyme selectivity profile

Distinguishing PDE7A from PDE7B pathway contributions

Bone metabolism model-response evaluation

Oral bioavailability and model endpoint

In vivo pharmacodynamic endpoint validation

Neuroinflammation signaling research

Low PDE4D cross-reactivity

PDE4 pathway interference control

• [1] Kondo K, et al. Discovery of a Phosphodiesterase 7A Inhibitor of High Isozyme Selectivity Exhibiting In Vivo Anti-Osteoporotic Effects. ACS Med Chem Lett. 2024 Dec 27;16(1):167-173. View Source
• [2] Zhang X, et al. Uncovering the selectivity mechanism of phosphodiesterase 7A/8A inhibitors through computational studies. (Abstract). View Source